Cas no 1803604-64-9 (propan-2-yl 4-hydroxy-2,2-dimethylbutanoate)

• Product Name: propan-2-yl 4-hydroxy-2,2-dimethylbutanoate
• CAS No: 1803604-64-9
• MDL: MFCD28397673
• CID: 4617659
• PubChem ID: 119031153
• Update Time: 2025-10-30

propan-2-yl 4-hydroxy-2,2-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 4-hydroxy-2,2-dimethylbutanoate

• MDL： MFCD28397673

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on propan-2-yl 4-hydroxy-2,2-dimethylbutanoate

Propan-2-yl 4-hydroxy-2,2-dimethylbutanoate (CAS No. 1803604-64-9): A Comprehensive Overview

Propan-2-yl 4-hydroxy-2,2-dimethylbutanoate, identified by its unique chemical identifier CAS No. 1803604-64-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester, characterized by its specific molecular structure, has garnered attention due to its potential applications in various biochemical pathways and synthetic processes. The compound's unique arrangement of functional groups, including a hydroxyl group and a branched alkyl chain, makes it a versatile intermediate in the synthesis of more complex molecules.

The molecular formula of propan-2-yl 4-hydroxy-2,2-dimethylbutanoate is C₉H₁₆O₃, reflecting its composition of carbon, hydrogen, and oxygen atoms. The presence of the hydroxyl group (–OH) at the fourth carbon position and the isobutyl ester group (–COOCH(CH₃)₂) contributes to its reactivity and makes it a valuable building block in organic synthesis. This compound's structural features are not only intriguing from a chemical perspective but also hold promise for its role in developing novel pharmaceutical agents.

In recent years, the study of esters has seen significant advancements, particularly in their application as bioactive molecules. Propan-2-yl 4-hydroxy-2,2-dimethylbutanoate has been explored in several research contexts, including its potential role as an intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The hydroxyl group in this compound can be readily modified through various chemical reactions, such as esterification or oxidation, allowing for the creation of derivatives with enhanced pharmacological properties.

One of the most promising areas of research involving propan-2-yl 4-hydroxy-2,2-dimethylbutanoate is its use in the development of enzyme inhibitors. Studies have indicated that this compound can interact with specific enzymes by mimicking natural substrates or by blocking active sites. Such interactions are crucial for developing drugs that target inflammatory pathways, making this ester a candidate for further investigation in therapeutic applications.

The synthesis of CAS No. 1803604-64-9 can be achieved through multiple routes, each offering distinct advantages depending on the desired purity and yield. One common method involves the reaction between propanol and 4-hydroxy-2,2-dimethylbutanoic acid under acidic conditions. This esterification process is well-established and can be optimized for industrial-scale production. Additionally, catalytic hydrogenation techniques have been explored as alternative routes to introduce the ester functionality efficiently.

The physicochemical properties of propan-2-yl 4-hydroxy-2,2-dimethylbutanoate make it suitable for various applications in pharmaceutical formulations. Its solubility profile allows for easy incorporation into liquid or solid matrices used in drug delivery systems. Furthermore, its stability under different storage conditions enhances its practicality for industrial applications. These attributes are critical for ensuring the efficacy and safety of pharmaceutical products that incorporate this compound.

In conclusion, propan-2-yl 4-hydroxy-2,2-dimethylbutanoate (CAS No. 1803604-64-9) represents a fascinating compound with diverse potential applications in organic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules. As research continues to uncover new methodologies and applications for this ester, its significance in drug development is likely to grow further.